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Compound of Interest

Compound Name: 2,6-Difluoroaniline

Cat. No.: B139000 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physical properties of 2,6-
Difluoroaniline (CAS No: 5509-65-9), a key intermediate in the synthesis of pharmaceuticals,

agrochemicals, and dyes.[1][2] Its unique fluorinated structure imparts desirable characteristics,

making it a valuable building block for developing novel compounds.[1] This guide summarizes

its key physical data, outlines standard experimental protocols for their determination, and

provides a visual representation of its application in chemical synthesis.

Core Physical and Chemical Properties
The physical characteristics of 2,6-Difluoroaniline are critical for its handling, storage, and

application in synthetic chemistry. The following table summarizes its key quantitative

properties based on available literature.
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Property Value Notes / Reference

Molecular Formula C₆H₅F₂N [1][3]

Molecular Weight 129.11 g/mol [1][3]

Appearance
Clear, colorless to pale yellow

or brown liquid
[1][4]

Melting Point 20.13 °C (293.28 K)

Calculated via Joback Method.

The compound is a liquid at

room temperature.[5][6]

Boiling Point 154 °C (at 760 mmHg) [1][4]

51-52 °C (at 15 mmHg)
Boiling point under reduced

pressure.[7][8][9]

Density 1.199 g/mL at 25 °C [7][8][9]

Refractive Index n20/D 1.508 [7][8][9]

Flash Point 43 °C (110 °F) Closed-cup method.[4]

51 °C (123.8 °F) Closed-cup method.

Water Solubility Slightly soluble [2][4]

Solubility (Organic)

Soluble in Chloroform and

slightly soluble in Ethyl

Acetate.

[10]

pKa 1.81 ± 0.10 Predicted value.[10]

LogP 1.48
Octanol/water partition

coefficient.[11]

Vapor Density 4.45 [12]

Experimental Protocols for Property Determination
Accurate determination of physical properties is essential for chemical safety, process design,

and quality control. The following sections describe standard methodologies for measuring the
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key properties of a liquid chemical like 2,6-Difluoroaniline.

The boiling point is a fundamental property determined using methods outlined in guidelines

such as OECD Test Guideline 103 or ASTM D86.[13][14]

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals

the surrounding atmospheric pressure.[3] The distillation method involves heating the liquid

to its boiling point, allowing the vapor to equilibrate with the liquid, and measuring the

temperature of the vapor.[14]

Methodology:

A sample of the liquid (typically >5 mL) is placed in a distillation flask with boiling chips or a

magnetic stir bar to ensure smooth boiling.[3][15]

The flask is connected to a condenser and a collection vessel. A calibrated thermometer is

positioned so that the top of its bulb is level with the bottom of the side-arm leading to the

condenser.[14]

The liquid is heated gently. As it boils, the vapor rises and immerses the thermometer bulb.

The temperature is recorded when it stabilizes, which indicates that a state of equilibrium

between the vapor and liquid has been reached. This stable temperature is the boiling

point.[14]

The ambient barometric pressure must be recorded, as boiling point is pressure-

dependent.[3][16]

The density of liquids can be precisely determined using a digital density meter, following a

standard protocol such as ASTM D4052.[10][17]

Principle: This method utilizes an oscillating U-shaped tube. The frequency of the tube's

oscillation is dependent on its mass. When the tube is filled with a liquid sample, its total

mass changes, which in turn alters the oscillation frequency.[11][18]

Methodology:
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The instrument is calibrated using two standards of known density, typically dry air and

high-purity water.

A small volume of the liquid sample (e.g., 2,6-Difluoroaniline) is injected into the

thermostatically controlled U-tube, ensuring no air bubbles are present.[17]

The instrument electronically measures the oscillation period of the U-tube containing the

sample.

Using the calibration data, the instrument calculates the density of the sample at the

specified temperature.[18] This method is fast, requires a small sample volume, and

provides high accuracy.[11]

The flash point is a critical safety parameter indicating the flammability of a substance. It is

determined using a closed-cup tester according to standard methods like ASTM D93.[8][19][20]

Principle: The flash point is the lowest temperature at which a liquid's vapors will ignite when

an ignition source is introduced in a closed vessel.[5][7]

Methodology:

A brass test cup is filled with a specified volume of 2,6-Difluoroaniline and sealed with a

lid.

The sample is heated at a slow, constant, and specified rate while being continuously

stirred.[20]

At regular temperature intervals, the stirring is stopped, and an ignition source (a small

flame or electric spark) is briefly introduced into the vapor space inside the cup.[19]

The test is repeated until a "flash"—a brief ignition of the vapor—is observed inside the

cup.

The temperature at which the flash occurs is recorded as the flash point.[5][7]

Application in Synthesis: A Visual Workflow
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2,6-Difluoroaniline is a crucial precursor for synthesizing a wide range of high-value

chemicals. Its primary amine group and fluorinated phenyl ring make it an ideal starting

material for creating complex molecules. A prominent example is its use in the production of the

herbicide Flumetsulam.[4][12] The following diagram illustrates this key synthetic

transformation.

2,6-Difluoroaniline

Sulfonamide
Formation

(Base-mediated coupling)

5-Methyl[1,2,4]triazolo[1,5-a]
pyrimidine-2-sulfonyl chloride

Flumetsulam
(Herbicide)

+

Click to download full resolution via product page

Caption: Synthetic pathway of Flumetsulam from 2,6-Difluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Difluoroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139000#what-are-the-physical-properties-of-2-6-
difluoroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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